2-((difluoromethyl)thio)-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfanyl)-N-[2-(1,5-dimethylpyrazol-3-yl)ethyl]benzamide
• InChI: InChI=1S/C15H17F2N3OS/c1-10-9-11(19-20(10)2)7-8-18-14(21)12-5-3-4-6-13(12)22-15(16)17/h3-6,9,15H,7-8H2,1-2H3,(H,18,21)
• InChI Key: HNVMBTQEIPEZKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)CCNC(=O)C2=CC=CC=C2SC(F)F
• Molecular Formula: C15H17F2N3OS
• Molecular Weight: 325.4 g/mol

Description

2-((Difluoromethyl)thio)-N-(2-(1,5-dimethyl-1H-pyrazol-3-yl)ethyl)benzamide, also known as DFP-10825, is a small molecule compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Heterocyclic Compound Synthesis

• The synthesis and characterization of heterocyclic compounds are fundamental areas of research for the development of new pharmaceuticals and materials. Studies have explored the reactivity of thiophenylhydrazonoacetates towards different nitrogen nucleophiles to yield a variety of heterocyclic derivatives, including pyrazole, isoxazole, and pyrimidine, highlighting the versatility of these compounds in synthetic organic chemistry (Mohareb et al., 2004).

Crystal Structure Analysis

• Crystal structure analysis provides insights into the molecular arrangement and potential intermolecular interactions of compounds, which is crucial for understanding their physical properties and reactivity. For example, the crystal structure of certain benzamide derivatives has been established through X-ray diffraction studies, revealing the presence of hydrogen bonds and π···π interactions that stabilize the crystal structure (Sharma et al., 2016).

Biological Activity Exploration

• The exploration of biological activities is a critical step in the development of new therapeutic agents. Research includes the synthesis of new compounds with potential anti-tumor activities, as demonstrated by the creation of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, which were evaluated for their effectiveness against certain cancer cell lines (Nassar et al., 2015). Additionally, studies have synthesized derivatives for imaging B-Raf(V600E) in cancers using PET agents, highlighting the application of these compounds in diagnostic imaging (Wang et al., 2013).